Cas no 881-21-0 (1H-Inden-1-ol,2,3-dihydro-6-methyl-2-(1-methylethyl)-)

• Product name: 1H-Inden-1-ol,2,3-dihydro-6-methyl-2-(1-methylethyl)-
• CAS No: 881-21-0
• MF: C₁₃H₁₈O
• MW: 190.28142
• CID: 707340
• PubChem ID: 53426054

1H-Inden-1-ol,2,3-dihydro-6-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol,2,3-dihydro-6-methyl-2-(1-methylethyl)-
• 1-Indanol, 2-isopropyl-6-methyl-
• 6-methyl-2-propan-2-yl-2,3-dihydro-1H-inden-1-ol
• DTXSID80699052
• 6-Methyl-2-(propan-2-yl)-2,3-dihydro-1H-inden-1-ol
• 881-21-0

• Inchi： InChI=1S/C13H18O/c1-8(2)11-7-10-5-4-9(3)6-12(10)13(11)14/h4-6,8,11,13-14H,7H2,1-3H3
• InChI Key： NAZWNIVRWDEVRZ-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(CC(C2O)C(C)C)C=C1

Computed Properties

• Exact Mass: 190.136
• Monoisotopic Mass: 190.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.1